Cas no 459421-81-9 (7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide
• CAS No: 459421-81-9
• MF: C₁₈H₁₅FN₆O
• MW: 350.349705934525
• CID: 5823533
• PubChem ID: 2791027
• Update Time: 2025-10-28

7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)-5-methyl-N-phenyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• Tetrazolo[1,5-a]pyrimidine-6-carboxamide, 7-(4-fluorophenyl)-1,7-dihydro-5-methyl-N-phenyl-
• 7-(4-fluorophenyl)-5-methyl-N-phenyl-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxamide
• Oprea1_185575
• AKOS000535866
• 7-(4-FLUOROPHENYL)-5-METHYL-N-PHENYL-4H,7H-[1,2,3,4]TETRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE
• 459421-81-9
• AKOS016294799
• AF-399/40888012
• Oprea1_221736
• F1038-0330
• 7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide

• Inchi： 1S/C18H15FN6O/c1-11-15(17(26)21-14-5-3-2-4-6-14)16(12-7-9-13(19)10-8-12)25-18(20-11)22-23-24-25/h2-10,16H,1H3,(H,21,26)(H,20,22,24)
• InChI Key： XXDMZQZPZMYINL-UHFFFAOYSA-N
• SMILES： C12N=NNN1C(C1=CC=C(F)C=C1)C(C(NC1=CC=CC=C1)=O)=C(C)N=2

Computed Properties

• Exact Mass: 350.12913729g/mol
• Monoisotopic Mass: 350.12913729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 13.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide

Introduction to 7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide (CAS No. 459421-81-9)

7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide is a highly specialized chemical compound with significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 459421-81-9, has garnered attention due to its unique structural properties and promising biological activities. The intricate molecular framework of this compound incorporates multiple heterocyclic rings, which contribute to its distinctive chemical and pharmacological characteristics.

The core structure of 7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide consists of a fused ring system that includes a tetrazole ring and an apyrimidine moiety. The presence of these heterocycles is particularly noteworthy, as they are frequently employed in the design of bioactive molecules due to their ability to interact with biological targets in a highly specific manner. The tetrazole ring, in particular, is known for its potential to modulate various enzymatic and receptor activities, making it a valuable component in medicinal chemistry.

The fluorine substituent at the 4-position of the phenyl ring introduces additional functional complexity to the molecule. Fluorine atoms are often incorporated into pharmaceutical compounds to enhance metabolic stability, improve binding affinity, and modify pharmacokinetic properties. In the context of 7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide, the fluorine atom may play a crucial role in optimizing the compound's interaction with biological targets while minimizing off-target effects.

The methyl and phenyl groups at the 5-position and N-position respectively further contribute to the compound's structural diversity. These substituents can influence the electronic properties of the molecule, affecting its reactivity and biological activity. The phenyl group at the N-position may also participate in hydrophobic interactions with biological targets, enhancing binding affinity. The combination of these structural elements makes 7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide a compelling candidate for further investigation in drug discovery.

Recent research has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Studies have demonstrated that molecules containing tetrazole and apyrimidine moieties exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 7-(4-fluorophenyl)-5-methyl-N-phenyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide aligns with this trend and shows promise as a lead compound for further pharmacological exploration.

In particular، investigations have focused on understanding how modifications to the core structure can influence biological activity. For instance， studies have explored the impact of varying substituents on the phenyl ring and the tetrazole moiety. These studies have provided valuable insights into the structure-function relationships that govern the biological activity of such compounds. By systematically modifying key structural features， researchers can optimize the pharmacological properties of 7-(4-fluorophenyl)-5-methyl-N-phenyltetrazolo1，5-apyrimidine-6-carboxamide， leading to more effective therapeutic agents.

The synthesis of 7-(4-fluorophenyl)-5-methyl-Nphenyl-tetrazolo1，5-apyrimidine-6-carboxamide presents unique challenges due to its complex molecular architecture. However， advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with high precision. Techniques such as multi-step organic synthesis， coupled with modern purification methods， have enabled researchers to obtain high-purity samples of this compound for further study.

Evaluation of the pharmacological properties of 7-(4-fluorophenyl)-5-methyl-Nphenyl-tetrazolo1，5-apyrimidine-6-carboxamide has revealed several promising activities. In vitro studies have demonstrated that this compound exhibits inhibitory effects on various enzymes and receptors relevant to diseases such as cancer and inflammation. These findings suggest that 7-(4-fluorophenyl)-5-methyl-Nphenyl-tetrazolo1，5-apyrimidine-6-carboxamide may serve as a valuable scaffold for developing novel therapeutics.

The potential therapeutic applications of this compound are broad， encompassing areas such as oncology، immunology， and neurology。 For example， its ability to modulate enzymatic activities may make it useful in developing treatments for cancer by targeting key signaling pathways involved in tumor growth and progression。 Additionally， its anti-inflammatory properties could make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis。

Furthermore، preliminary studies have explored the compound's interactions with neurological targets， suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's disease。 These findings highlight the versatility of 7-(4-fluorophenyl)-5-methyl-Nphenyl-tetrazolo1，5-apyrimidine-6-carboxamide as a lead compound for drug discovery across multiple therapeutic areas。

In conclusion， 7-(CAS No.459421-81-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research。 Its unique combination of heterocyclic moieties and functional substituents makes it an attractive candidate for further development into novel therapeutic agents。 As research continues to uncover new applications for this compound， it is likely to play an important role in addressing some of today's most challenging medical conditions。